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Cat. No.: B054929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-
[(Trimethylsilyl)methyl]benzotriazole, a versatile reagent in organic synthesis with potential

applications in materials science and drug discovery. This document details its chemical and

physical properties, safety information, and key applications. A detailed experimental protocol

for its synthesis is provided, along with insights into its reactivity. Furthermore, this guide

explores the broader biological activities of benzotriazole derivatives, offering a foundation for

future research and development in the pharmaceutical sector.

Chemical and Physical Properties
1-[(Trimethylsilyl)methyl]benzotriazole is a white crystalline solid at room temperature. Its

unique structure, incorporating both a benzotriazole and a trimethylsilyl group, imparts valuable

reactivity and solubility characteristics.[1] A summary of its key physical and chemical

properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1-[(Trimethylsilyl)methyl]benzotriazole
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Property Value Reference(s)

CAS Number 122296-00-8 [1]

Molecular Formula C₁₀H₁₅N₃Si [1]

Molecular Weight 205.33 g/mol [1]

Appearance White powder [1]

Melting Point 56-60 °C [1]

Boiling Point Not available

Density Not available

Solubility
Soluble in various organic

solvents
[1]

IUPAC Name
1-((trimethylsilyl)methyl)-1H-

benzo[d][2][3][4]triazole

Safety and Handling
1-[(Trimethylsilyl)methyl]benzotriazole is classified as harmful if swallowed and causes skin

and serious eye irritation.[5] It may also cause respiratory irritation.[5] Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this compound. Work should be conducted in a well-ventilated area or a fume

hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P280
Wear protective gloves/eye

protection/face protection.

P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Synthesis and Experimental Protocols
The synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole is typically achieved through the N-

alkylation of benzotriazole with (chloromethyl)trimethylsilane. This reaction is generally carried

out in the presence of a base to deprotonate the benzotriazole, facilitating the nucleophilic

attack on the chloromethyltrimethylsilane.

General Synthesis Pathway
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Caption: General reaction scheme for the synthesis of 1-
[(Trimethylsilyl)methyl]benzotriazole.

Detailed Experimental Protocol
Materials:

Benzotriazole

Sodium hydride (NaH) or Potassium carbonate (K₂CO₃)

(Chloromethyl)trimethylsilane

Anhydrous N,N-dimethylformamide (DMF) or other suitable aprotic solvent

Diethyl ether or other suitable extraction solvent

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Procedure:
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To a solution of benzotriazole (1.0 eq) in anhydrous DMF under an inert atmosphere (e.g.,

nitrogen or argon), add a base such as sodium hydride (1.1 eq) portion-wise at 0 °C.

Allow the mixture to stir at room temperature for 30 minutes to ensure complete

deprotonation, resulting in the formation of the benzotriazole anion.

Cool the reaction mixture back to 0 °C and add (chloromethyl)trimethylsilane (1.1 eq)

dropwise.

Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the

progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by the slow addition of water.

Extract the aqueous layer with diethyl ether (3 x volume).

Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution,

followed by brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

The crude product can be purified by column chromatography on silica gel or by

recrystallization to afford 1-[(Trimethylsilyl)methyl]benzotriazole as a white solid.

Reactivity and Synthetic Applications
1-[(Trimethylsilyl)methyl]benzotriazole is a valuable synthetic intermediate due to the

versatile reactivity of the benzotriazole moiety as a good leaving group and the ability of the

trimethylsilyl group to stabilize an adjacent carbanion.

Anion Formation and Reactions with Electrophiles
The methylene protons adjacent to the silicon and benzotriazole groups are acidic and can be

readily removed by a strong base, such as n-butyllithium, to form a stabilized carbanion. This

carbanion can then react with a variety of electrophiles, such as alkyl halides, aldehydes, and

ketones, to form new carbon-carbon bonds. This reactivity makes it a useful reagent for the

introduction of a functionalized methyl group.
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Caption: General reactivity of 1-[(Trimethylsilyl)methyl]benzotriazole via its stabilized

carbanion.

Applications in Drug Discovery and Development
While specific applications of 1-[(Trimethylsilyl)methyl]benzotriazole in drug development

are not extensively documented, the benzotriazole scaffold is of significant interest in medicinal

chemistry. Benzotriazole derivatives have been reported to exhibit a wide range of biological

activities, including antimicrobial, antiviral, and anticancer properties.[2][3][4][6][7][8][9][10][11]

The use of 1-[(Trimethylsilyl)methyl]benzotriazole as a synthetic auxiliary allows for the

construction of complex molecules containing the benzotriazole moiety, which can then be

evaluated for their therapeutic potential.[1]

Biological Activity of Benzotriazole Derivatives
Extensive research has been conducted on the biological activities of various benzotriazole

derivatives. These studies provide a basis for the potential pharmacological relevance of

compounds derived from 1-[(Trimethylsilyl)methyl]benzotriazole.

Table 3: Reported Biological Activities of Benzotriazole Derivatives
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Biological Activity Description Reference(s)

Antimicrobial

Derivatives have shown

activity against various

bacterial and fungal strains.

[3][7][8]

Antiviral

Certain benzotriazole

analogues have demonstrated

inhibitory effects against

different viruses.

[6]

Anticancer

Some derivatives have

exhibited cytotoxic effects

against various cancer cell

lines.

[2][9][10]

Anti-inflammatory

Benzotriazole-containing

compounds have been

investigated for their anti-

inflammatory properties.

[4]

Anticonvulsant

Novel benzotriazole derivatives

have been synthesized and

evaluated as potential

anticonvulsant agents.

It is important to note that the biological activity is highly dependent on the specific substitutions

on the benzotriazole core. Further research is required to determine the specific biological

effects of 1-[(Trimethylsilyl)methyl]benzotriazole and its direct derivatives.

Conclusion
1-[(Trimethylsilyl)methyl]benzotriazole is a valuable and versatile reagent for organic

synthesis. Its well-defined properties, coupled with its predictable reactivity, make it a useful

tool for researchers in both academic and industrial settings. The benzotriazole moiety is a

recognized pharmacophore, and the synthetic utility of this compound provides a pathway to

novel derivatives with potential applications in drug discovery and development. This technical
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guide serves as a comprehensive resource for professionals seeking to utilize 1-
[(Trimethylsilyl)methyl]benzotriazole in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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